![molecular formula C11H14O2 B1355266 Ethanone, 1-[3-(1-hydroxy-1-methylethyl)phenyl]- CAS No. 87771-41-3](/img/structure/B1355266.png)
Ethanone, 1-[3-(1-hydroxy-1-methylethyl)phenyl]-
Overview
Description
“Ethanone, 1-[3-(1-hydroxy-1-methylethyl)phenyl]-” is a chemical compound with the molecular formula C11H14O2 . It has a molecular weight of 178.2277 .
Molecular Structure Analysis
The molecule contains a total of 27 bonds. There are 13 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 ketone (aromatic), 1 hydroxyl group, and 1 tertiary alcohol .Chemical Reactions Analysis
While specific chemical reactions involving “Ethanone, 1-[3-(1-hydroxy-1-methylethyl)phenyl]-” are not available, similar compounds like Ethanone derivatives undergo various chemical reactions, including condensation with aldehydes to form substituted chalcone derivatives.Scientific Research Applications
Molecular Docking and ADMET Studies
Ethanone derivatives have been a subject of interest due to their potential antimicrobial properties. Specifically, Ethanone 1-(2-hydroxy-5-methyl phenyl) has been investigated for its ability to bind with proteins in Staphylococcus aureus. The research conducted by Medicharla SRI SATYA, S. B. V., and Aiswariya (2022) highlights the binding efficacy of this compound with various proteins, demonstrating good binding affinities, especially with Dehydrosqualene synthase (CrtM) and Dihydrofolate reductase (DHFR). The ADMET studies of this compound reveal zero violation to Lipinski’s rule, indicating favorable pharmacokinetic properties (Medicharla SRI SATYA, S. B. V., & Aiswariya, 2022).
Photoremovable Protecting Group for Carboxylic Acids
The compound 1-[2-(2-hydroxyalkyl)phenyl]ethanone, known as HAPE, is introduced as a novel photoremovable protecting group for carboxylic acids. When photolyzed, the protected compound releases the acid with high yields, indicating its potential application in synthetic chemistry. The synthesis and photorelease results of the protected acids are documented, showcasing the compound's utility in facilitating chemical reactions (Walters N. Atemnkeng et al., 2003).
Antimicrobial Activity
The antimicrobial potential of Ethanone derivatives has also been explored. For instance, Atul K. Wanjari (2020) delves into the synthesis and antimicrobial activity of 1-(2-hydroxy-3,5-bis((3-imino-3H-1,2,4-dithiazol-5yl)amino)phenyl) ethanone. The compound, synthesized using 4-chlorophenol, exhibits activity against both gram-positive and gram-negative bacteria. The paper provides insights into the compound's chemical characterization and spectral data, supporting its application in antimicrobial treatment (Atul K. Wanjari, 2020).
Safety and Hazards
properties
IUPAC Name |
1-[3-(2-hydroxypropan-2-yl)phenyl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-8(12)9-5-4-6-10(7-9)11(2,3)13/h4-7,13H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNEFLNSJCTVLTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)C(C)(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40543123 | |
Record name | 1-[3-(2-Hydroxypropan-2-yl)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40543123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87771-41-3 | |
Record name | 1-[3-(1-Hydroxy-1-methylethyl)phenyl]ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=87771-41-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[3-(2-Hydroxypropan-2-yl)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40543123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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